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Compound of Interest

Compound Name: 3,5-Dichloro-4-pyridinecarbonitrile

Cat. No.: B128884 Get Quote

An In-depth Technical Guide to the Physical Properties of 3,5-Dichloro-4-pyridinecarbonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of 3,5-Dichloro-4-pyridinecarbonitrile (CAS Number: 153463-65-1). The

information is compiled from various sources to assist researchers and professionals in its

handling, characterization, and application in scientific research and drug development.

Chemical Identity and Structure
IUPAC Name: 3,5-dichloropyridine-4-carbonitrile

Synonyms: 3,5-Dichloroisonicotinonitrile

Molecular Formula: C₆H₂Cl₂N₂[1][2]

Molecular Weight: 173.00 g/mol [1][2][3]

CAS Number: 153463-65-1[2][3]

Summary of Physical Properties
The following table summarizes the key physical properties of 3,5-Dichloro-4-
pyridinecarbonitrile.
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Property Value Source(s)

Appearance
White to off-white

solid/crystalline powder
[1][4]

Melting Point
104 - 108 °C115 - 119 °C

(literature)
[1][3]

Boiling Point Data not readily available

Solubility

Low solubility in water.Soluble

in organic solvents such as

dichloromethane and

chloroform.

[1][4]

Odor Odorless or very faint [1]

Stability

Stable under normal

conditions. Reactive with

strong acids and bases.

[1]

Experimental Protocols for Physical Property
Determination
While specific experimental reports for 3,5-Dichloro-4-pyridinecarbonitrile are not detailed in

the provided search results, the following are standard laboratory protocols for determining the

key physical properties mentioned.

Melting Point Determination (Capillary Method)
The melting point is a critical indicator of purity. The capillary method is a common and reliable

technique.

Sample Preparation: A small amount of finely powdered, dry 3,5-Dichloro-4-
pyridinecarbonitrile is packed into a capillary tube (sealed at one end) to a height of 2-3

mm.

Apparatus: A calibrated melting point apparatus (e.g., a Thiele tube with oil or an automated

digital instrument) is used.
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Procedure:

The capillary tube is placed in the apparatus.

The sample is heated at a steady, slow rate (typically 1-2 °C per minute) as it approaches

the expected melting point.

The temperature at which the first liquid appears (onset of melting) and the temperature at

which the entire sample becomes a clear liquid (completion of melting) are recorded. This

range is the melting point.

Purity Indication: A sharp melting point range (e.g., 0.5-1 °C) is indicative of a high-purity

compound. A broad range suggests the presence of impurities.

Solubility Assessment
A qualitative assessment of solubility is fundamental for handling and reaction setup.

Solvent Selection: A range of solvents of varying polarities is chosen (e.g., water, ethanol,

dichloromethane, chloroform, hexane).

Procedure:

A small, measured amount of 3,5-Dichloro-4-pyridinecarbonitrile (e.g., 10 mg) is added

to a test tube.

A measured volume of the solvent (e.g., 1 mL) is added.

The mixture is agitated (vortexed or shaken) at a controlled temperature (e.g., room

temperature).

Visual observation is used to classify solubility as soluble, partially soluble, or insoluble.

Quantitative Measurement: For precise solubility, a saturated solution is prepared,

equilibrated, and the concentration of the dissolved solid is determined using techniques like

UV-Vis spectroscopy or HPLC after filtration.

Spectroscopic Characterization
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Spectroscopic methods are essential for confirming the chemical structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra provide

detailed information about the hydrogen and carbon framework of the molecule, confirming

the connectivity and chemical environment of atoms.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of key functional

groups. For 3,5-Dichloro-4-pyridinecarbonitrile, a characteristic peak for the nitrile group

(C≡N) would be expected around 2220-2240 cm⁻¹.

Mass Spectrometry (MS): Mass spectrometry determines the molecular weight of the

compound and can provide information about its isotopic distribution, which is characteristic

for chlorine-containing compounds (due to ³⁵Cl and ³⁷Cl isotopes).

Workflow and Logical Diagrams
The following diagram illustrates a typical workflow for the physical and structural

characterization of a chemical compound like 3,5-Dichloro-4-pyridinecarbonitrile.
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Caption: Workflow for Chemical Compound Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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